Cas no 771579-31-8 (3-Pyridinemethanamine,2-phenoxy-)

• Product Name: 3-Pyridinemethanamine,2-phenoxy-
• CAS No: 771579-31-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD06212610
• CID: 551693
• PubChem ID: 16794656
• Update Time: 2025-04-19

3-Pyridinemethanamine,2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine,2-phenoxy-
• [(2-Phenoxypyridin-3-yl)methyl]amine
• (2-phenoxypyridin-3-yl)methanamine
• 1-(2-Phenoxy-3-pyridinyl)methanamine
• 3-Pyridinemethanamine,2-phenoxy-(9CI)
• AKOS000150743
• (2-PHENOXYPYRIDIN-3-YL)METHYLAMINE
• SCHEMBL3290447
• (2-Phenoxy-3-pyridinyl)methanamine
• FZHUTEWGNZVBIR-UHFFFAOYSA-N
• 771579-31-8
• EN300-9121197

• MDL： MFCD06212610
• Inchi： 1S/C12H12N2O/c13-9-10-5-4-8-14-12(10)15-11-6-2-1-3-7-11/h1-8H,9,13H2
• InChI Key： FZHUTEWGNZVBIR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C(=CC=CN=1)CN

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14